2,5-Dihydrothiophene-3-carboxylic acid
Overview
Description
2,5-Dihydrothiophene-3-carboxylic acid is an organic compound with the CAS Number: 98508-62-4 . It has a molecular weight of 130.17 and is typically in the form of a powder .
Synthesis Analysis
A one-pot preparation of 2,5-dihydrothiophene-1,1-dioxide-3-carboxylic acid (3-sulfolene-3-carboxylic acid) is reported . The carboxylation of 3-sulfolene, exclusively at the 3-position, using CO2 and DBU proceeds to >90% conversion .Molecular Structure Analysis
The molecular structure of this compound is C5H6O2S . More detailed information about its molecular structure might be available in specific scientific literature or databases.Physical And Chemical Properties Analysis
This compound is a powder with a melting point of 174-176 degrees Celsius . More detailed information about its physical and chemical properties might be available in specific scientific literature or databases.Scientific Research Applications
Synthesis and Reactivity
- One-Pot Synthesis and Diels-Alder Reactivity : A one-pot preparation of 2,5-dihydrothiophene-1,1-dioxide-3-carboxylic acid is reported, showcasing its high conversion rate and stability as a precursor for 1,3-butadiene-2-carboxylic acid. This synthesis facilitates high conversions to Diels-Alder adducts with various dienophiles (Andrade et al., 2003).
Chemical Modification and Derivatives
- Assembly of Substituted 2,5-Dihydrothiophenes : An efficient synthesis method for fully substituted 2,5-dihydrothiophenes is developed. This sequential multi-component reaction enables diverse variations in the final product's architecture, showing the versatility of 2,5-dihydrothiophene derivatives (Mari et al., 2018).
Applications in Polymer Science
- Polymer Synthesis and Characterization : Terthiophene-3′-carboxylic acid, a derivative, is used in the synthesis of functionalized polyterthiophenes. The synthesized polymer displays unique properties like increased conductivity in a fully oxidized state and fast electrochromic switching, indicating potential applications in advanced materials (Lee et al., 2002).
Photophysical and Biological Applications
- Fluorescent Sensor for Protein Detection : A terthiophene carboxylic derivative shows promise as a fluorescent biosensor. It exhibits enhanced monomer emission upon binding with certain proteins, suggesting applications in protein analysis (Hu et al., 2016).
Electronic and Photovoltaic Applications
- Solar Cell Performance : Conducting polymer dyes derived from carboxylic acid-substituted thiophenes, including terthiophene-3′-carboxylic acid, show distinct charge-transfer processes. Their binding strength to TiO2 layers and efficiency in solar cells highlight their utility in photovoltaic technologies (Yoon et al., 2011).
Safety and Hazards
The safety information for 2,5-Dihydrothiophene-3-carboxylic acid indicates that it may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
2,5-dihydrothiophene-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6O2S/c6-5(7)4-1-2-8-3-4/h1H,2-3H2,(H,6,7) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QCPFMZCGPRVIQQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=C(CS1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
130.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
98508-62-4 |
Source
|
| Record name | 2,5-dihydrothiophene-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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